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Compound of Interest

Compound Name: 2,4-Dichlorobenzotrifluoride

Cat. No.: B041404 Get Quote

Essential Safety and Handling Guide for 2,4-
Dichlorobenzotrifluoride
This guide provides critical safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 2,4-Dichlorobenzotrifluoride
(CAS No. 320-60-5). Adherence to these protocols is essential for ensuring laboratory safety

and minimizing exposure risks.

Chemical and Physical Properties

A summary of the key quantitative data for 2,4-Dichlorobenzotrifluoride is presented below.
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Property Value

Molecular Formula C7H3Cl2F3

Molecular Weight 215.0 g/mol

Appearance Colorless clear liquid

Boiling Point 117-118 °C at 760 mmHg[1][2][3]

Melting Point -26 °C[3]

Flash Point 72 °C (161.6 °F)[1][3][4]

Specific Gravity 1.484 g/cm³[1][4]

Vapor Density 7.41[1]

Vapor Pressure 1.47 hPa at 25 °C[3]

Hazard Identification and Personal Protective Equipment (PPE)

2,4-Dichlorobenzotrifluoride is a corrosive and combustible liquid that can cause severe skin

burns and eye damage.[1][4] Inhalation of vapors, mists, or gas should be avoided.[1] The

following personal protective equipment is mandatory when handling this chemical.

PPE Category Specification

Eye and Face Protection
Chemical splash goggles and a face shield are

required.[1]

Skin Protection

Wear appropriate chemical-resistant gloves to

prevent skin exposure.[1][2] Nitrile, butyl, and

neoprene gloves are generally recommended

for handling pesticides and chemicals.[5] Wear

protective clothing to prevent skin contact.[1][2]

Respiratory Protection

Use in a well-ventilated area or a chemical fume

hood is essential.[1][2] If exposure limits are

exceeded or irritation is experienced, a

NIOSH/MSHA or European Standard EN 149

approved respirator should be used.[1]
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Operational Plan for Safe Handling

A systematic approach to handling 2,4-Dichlorobenzotrifluoride is crucial for safety. The

following step-by-step workflow should be followed.

1. Preparation and Engineering Controls:

Ensure a chemical fume hood is operational and available.[1]

Locate and verify the functionality of the nearest eyewash station and safety shower.[1]

Assemble all necessary PPE as specified in the table above.

Keep fire extinguishing media such as foam, dry chemical, or carbon dioxide readily

accessible.[1]

2. Handling and Use:

Wash hands thoroughly after handling.[1]

Avoid contact with eyes, skin, and clothing.[1]

Do not breathe vapor, mist, or gas.[1]

Keep the container tightly closed when not in use.[1]

Keep away from heat, sparks, and open flames.[1][3][4]

3. Storage:

Store in a cool, dry, and well-ventilated area.[1][2]

Keep containers tightly closed.[1][3][6]

Store in a designated corrosives area.[1][6]

Keep away from sources of ignition and incompatible materials such as strong oxidizing

agents and strong bases.[1][4][6]
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4. Accidental Release Measures:

In case of a spill, immediately evacuate the area and remove all sources of ignition.[1]

Ventilate the area of the spill.

Wear appropriate PPE, including respiratory protection.

Absorb the spill with an inert material such as vermiculite, sand, or earth.[1]

Collect the absorbed material into a suitable, closed container for disposal.[1]

Prevent runoff from entering storm sewers and ditches.[1]

5. First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1]

Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while

removing contaminated clothing and shoes. Seek immediate medical attention.[1]

Inhalation: Remove from exposure to fresh air immediately. If breathing is difficult, give

oxygen. If not breathing, give artificial respiration. Seek immediate medical attention.[1]

Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth

and give 2-4 cupfuls of milk or water. Seek immediate medical attention.[1]

6. Disposal Plan:

Dispose of waste and contaminated materials in accordance with federal, state, and local

regulations.

Chemical waste generators must determine if a discarded chemical is classified as

hazardous waste.[1]

Do not dispose of the chemical into the environment.
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Safe Handling Workflow Diagram

The following diagram illustrates the logical flow of operations for safely handling 2,4-
Dichlorobenzotrifluoride.
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Caption: Workflow for the safe handling of 2,4-Dichlorobenzotrifluoride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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